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Compound of Interest

Compound Name:
1-(Mesitylsulfonyl)-3-nitro-1h-

1,2,4-triazole

Cat. No.: B013655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-(Mesitylene-2-

sulfonyl)-3-nitro-1,2,4-triazole (MSNT), a crucial coupling reagent in modern organic synthesis,

particularly in the field of oligonucleotide development. Adherence to these guidelines is

essential for ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties
MSNT is an organic compound that serves as a highly efficient condensing reagent.[1][2] Its

primary application is in facilitating the formation of phosphodiester bonds during the synthesis

of oligonucleotides via the phosphotriester and phosphoramidite methods.[3]
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Property Data

Synonyms
(2,4,6-Trimethylphenyl)-(3-nitro-1,2,4-triazol-1-

yl) sulfone

CAS Number 74257-00-4

Molecular Formula C₁₁H₁₂N₄O₄S

Molecular Weight 296.30 g/mol [1][2][4]

Appearance White to light yellow crystalline powder[5]

Melting Point 134-139 °C[4][6]

Purity Typically ≥98%

Solubility Soluble in chloroform[7]

Storage Temperature
Long-term: -20°C[4][6][7]; Short-term: Room

Temperature[7]

Hazard Identification and Toxicology
MSNT is classified under GHS07, indicating it may cause skin, eye, and respiratory irritation.[8]

While specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) or MTD

(Maximum Tolerated Dose) for MSNT are not readily available in published literature, data on

the parent heterocycle, 1,2,4-triazole, provides some context for potential hazards.
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Hazard Category
Classification & Precautionary
Statements

Acute Toxicity

No specific data is available for MSNT. For the

related compound 1,2,4-triazole, the oral LD50

in rats is reported as 1648 mg/kg bw, and the

dermal LD50 is 3129 mg/kg bw.

Skin Irritation
May cause skin irritation. P280: Wear protective

gloves/protective clothing.

Eye Irritation
Causes serious eye irritation. P280: Wear eye

protection/face protection.

Respiratory Irritation

May cause respiratory irritation. P261: Avoid

breathing dust. P271: Use only outdoors or in a

well-ventilated area.

Note: The absence of specific toxicity data for MSNT necessitates treating it with a high degree

of caution, assuming it may have significant toxicological properties. In vivo and in vitro studies

would be required to definitively establish its toxicological profile.

Safe Handling and Personal Protective Equipment
(PPE)
Due to its potential hazards, strict adherence to safety protocols is mandatory when handling

MSNT.

Engineering Controls
Ventilation: All handling of solid MSNT and its solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are required.
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Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are

mandatory. Ensure gloves are inspected before use and changed frequently, especially if

contact with the substance is suspected.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or a higher level of respiratory protection should be used.[6]

Storage and Incompatibility
Proper storage is crucial to maintain the stability of MSNT and prevent hazardous reactions.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[9] For long-term stability, storage at -20°C is recommended.[4][6][7] Protect from light.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

Experimental Protocols
MSNT is a key reagent in the automated solid-phase synthesis of oligonucleotides. The

following is a representative protocol for a single coupling cycle using the phosphoramidite

method.

Diagram of the Oligonucleotide Synthesis Cycle
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Caption: Automated phosphoramidite oligonucleotide synthesis cycle.

Detailed Methodology for the Coupling Step using MSNT
This protocol details the critical coupling step where MSNT is employed. It assumes the

preceding deblocking (detritylation) step has been completed, exposing a free 5'-hydroxyl
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group on the growing oligonucleotide chain attached to a solid support.

Reagent Preparation:

Phosphoramidite Monomer Solution: Prepare a 0.1 M solution of the desired

phosphoramidite (e.g., dA, dC, dG, or dT) in anhydrous acetonitrile.

MSNT Activator/Coupling Solution: Prepare a 0.2 M to 0.5 M solution of MSNT in

anhydrous pyridine or a mixture of acetonitrile and pyridine. The optimal concentration

may vary depending on the synthesizer and the scale of the synthesis. Note: Anhydrous

conditions are critical for high coupling efficiency.[1]

Catalyst (Optional but recommended): A nucleophilic catalyst such as N-methylimidazole

can be added to the MSNT solution to accelerate the reaction.

Coupling Reaction:

Simultaneously, deliver the phosphoramidite monomer solution and the MSNT activator

solution to the synthesis column containing the solid support. A molar excess of both the

phosphoramidite (5-20 fold) and MSNT (10-40 fold) relative to the solid support loading is

typically used to drive the reaction to completion.

Allow the coupling reaction to proceed for a duration of 2 to 10 minutes. The reaction time

is dependent on the specific nucleoside being coupled and the efficiency of the

synthesizer.

Following the coupling reaction, thoroughly wash the synthesis column with anhydrous

acetonitrile to remove unreacted phosphoramidite, MSNT, and byproducts.

Subsequent Steps:

Proceed immediately to the capping step (e.g., using acetic anhydride and N-

methylimidazole) to block any unreacted 5'-hydroxyl groups and prevent the formation of

deletion mutations.[10]

Follow with the oxidation step (e.g., using an iodine solution) to convert the unstable

phosphite triester linkage to a stable phosphate triester.[11]
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Caption: Safe handling workflow for MSNT from preparation to disposal.

Spill and Emergency Procedures
Small Spills (Solid): In a fume hood, carefully sweep up the spilled solid, avoiding dust

generation. Place into a sealed, labeled container for hazardous waste disposal. Clean the

spill area with a suitable solvent and then with soap and water.

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Waste Disposal
All MSNT waste, including empty containers, unused reagent, and solutions, must be treated

as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect organic solvent waste containing MSNT in a labeled, sealed, and

chemically compatible container. Do not mix with incompatible waste streams.

Disposal Method: The recommended disposal method for organic compounds containing

sulfur and nitro groups is incineration by a licensed hazardous waste disposal facility.[12] Do

not dispose of MSNT down the drain or in regular trash.[13] The first rinse of any container

that held MSNT should be collected as hazardous waste.[14] Always follow your local, state,

and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

